Cas no 1234997-42-2 (2-NPIP , 1-Methyl-2-(4-(naphthalen-2-yl)phenyl)-1H-iMidazo[4,5)

• Product Name: 2-NPIP , 1-Methyl-2-(4-(naphthalen-2-yl)phenyl)-1H-iMidazo[4,5
• CAS No: 1234997-42-2
• MF: C₃₀H₂₀N₄
• MW: 436.50660610199
• CID: 4564097
• PubChem ID: 66636021
• Update Time: 2025-10-29

2-NPIP , 1-Methyl-2-(4-(naphthalen-2-yl)phenyl)-1H-iMidazo[4,5 Chemical and Physical Properties

Names and Identifiers

• 2-NPIP , 1-Methyl-2-(4-(naphthalen-2-yl)phenyl)-1H-iMidazo[4,5
• 1-Methyl-2-(4-(naphthalen-2-yl)phenyl)-1H-iMidazo[4,5f][1,10]phenanthroline
• 2-NPIP
• 1-Methyl-2-(4-(naphthalene-2-yl)phenyl)-1H-imidazo[4,5-f][1,10]-phenanthroline
• 3-methyl-2-(4-naphthalen-2-ylphenyl)imidazo[4,5-f][1,10]phenanthroline
• 1234997-42-2
• SCHEMBL258866
• 1-Methyl-2-(4-(naphthalen-2-yl)phenyl)-1H-imidazo[4,5-f][1,10]phenanthroline

• Inchi： 1S/C30H20N4/c1-34-29-25-9-5-17-32-27(25)26-24(8-4-16-31-26)28(29)33-30(34)21-13-10-20(11-14-21)23-15-12-19-6-2-3-7-22(19)18-23/h2-18H,1H3
• InChI Key： BSVILDUORGWESI-UHFFFAOYSA-N
• SMILES： N1C2C(=C3N(C)C(C4=CC=C(C5=CC=C6C(=C5)C=CC=C6)C=C4)=NC3=C3C=2N=CC=C3)C=CC=1

Computed Properties

• Exact Mass: 436.16879665g/mol
• Monoisotopic Mass: 436.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 2
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.2E-4 g/L) (25 ºC),

Additional information on 2-NPIP , 1-Methyl-2-(4-(naphthalen-2-yl)phenyl)-1H-iMidazo[4,5

Compound CAS No. 1234997-42-2: 2-NPIP, 1-Methyl-2-(4-(naphthalen-2-yl)phenyl)-1H-imidazo[4,5

The compound with CAS No. 1234997-42-2, commonly referred to as 2-NPIP or 1-Methyl-2-(4-(naphthalen-2-yl)phenyl)-1H-imidazo[4,5, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of imidazopyridines, which are known for their unique electronic properties and structural versatility. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of 1-Methyl-2-(4-(naphthalen-2-yl)phenyl)-1H-imidazo[4,5, making it a focal point in contemporary research.

The molecular structure of CAS No. 1234997-42-2 is characterized by a fused imidazo[4,5]pyridine ring system, which is further substituted with a methyl group and a naphthylphenyl moiety. This combination of functional groups imparts the compound with unique electronic properties, including high thermal stability and excellent redox activity. These attributes make it an attractive candidate for applications in optoelectronics, drug discovery, and advanced materials science.

Recent studies have highlighted the potential of 1-Methyl-2-(4-(naphthalen-2-yl)phenyl)-1H-imidazo[4,5 as a building block for constructing advanced organic semiconductors. Researchers have demonstrated that this compound can be integrated into thin-film transistor (TFT) devices, exhibiting promising charge transport properties. The integration of CAS No. 1234997-42-2 into such devices has been shown to enhance device performance, including improved mobility and stability under operational conditions.

In the field of drug discovery, 2-NPIP has been explored as a potential lead compound for developing novel therapeutics. Its structural features, particularly the naphthylphenyl group, suggest potential bioactivity against various disease targets. Preclinical studies have indicated that this compound exhibits selective binding to certain protein receptors, making it a promising candidate for further pharmacological evaluation.

The synthesis of CAS No. 1234997-42-2 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methodologies. Recent breakthroughs in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric purity. This advancement is expected to facilitate its large-scale production for both research and industrial applications.

In terms of environmental impact, 1-Methyl-2-(4-(naphthalen-2-yl)phenyl)-1H-imidazo[4,5 has been subjected to rigorous ecotoxicological assessments. Studies indicate that this compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is required to fully understand its long-term environmental fate and potential risks.

The application of CAS No. 1234997-42-2 in materials science has also been explored in recent years. Its ability to form stable metal complexes has led to its use as a ligand in catalytic systems for organic transformations. Researchers have reported enhanced catalytic activity when this compound is used in conjunction with transition metal catalysts, opening new avenues for sustainable chemical synthesis.

In conclusion, CAS No. 1234997-42-8, or 1-Methyl-